(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 2-phenoxyacetate
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Description
Scientific Research Applications
Chemical Properties and Synthesis
Research into the chemical properties of triazine derivatives, including methods for their synthesis, has revealed insights into their acid properties and reactions with various compounds. For example, potentiometric studies on the acid properties of some 4-hydroxy-6H-1,3-oxazin-6-ones, which share a similar heterocyclic structure with the compound , have been conducted to understand their behavior as weak OH acids (Lalaev et al., 2006). Such studies are crucial for designing compounds with desired chemical and physical properties for various applications.
Material Science Applications
In material science, the development of novel materials for specific applications, such as nanofiltration membranes, is a significant area of research. For instance, novel sulfonated thin-film composite nanofiltration membranes with improved water flux for the treatment of dye solutions have been explored, demonstrating the role of sulfonated aromatic diamine monomers in enhancing membrane performance (Liu et al., 2012). While not directly related to the specified compound, this research underscores the importance of chemical modifications in developing advanced materials.
Antimicrobial and Pharmacological Applications
The synthesis and evaluation of novel triazin-thiadiazole derivatives for their antimicrobial activities highlight the potential of such compounds in medical and pharmaceutical applications. Compounds with structures closely related to "(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 2-phenoxyacetate" have been synthesized and tested against various pathogenic strains, showing promising antimicrobial properties (Karabasanagouda et al., 2007). This research indicates the potential use of such compounds in developing new antimicrobial agents.
Corrosion Inhibition
Triazine derivatives have also been studied for their potential as corrosion inhibitors, an application relevant in industrial settings to protect metals from corrosion. The corrosion inhibition performance of triazine derivatives on mild steel in hydrochloric acid has been investigated, showing high inhibition efficiencies, which suggests their applicability in protecting industrial materials (Singh et al., 2018).
properties
IUPAC Name |
(6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 2-phenoxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O4S/c1-10-13(19)17(14(22-2)16-15-10)9-21-12(18)8-20-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLBXWXBAVMTEPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N(C1=O)COC(=O)COC2=CC=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 2-phenoxyacetate |
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